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An In-Depth Guide to the Fundamental Principles of General Chemistry on the MCAT

This technical guide provides a comprehensive overview of the core general chemistry

principles tested on the MCAT, designed for researchers, scientists, and drug development

professionals. The content is structured to facilitate a deep understanding of foundational

concepts, with quantitative data presented in clear tables, detailed experimental

methodologies, and visual representations of key relationships.

Atomic and Molecular Structure
A thorough understanding of the atom is foundational to chemistry. Key concepts include

atomic number, mass number, isotopes, and electron configuration. Periodic trends are a high-

yield topic, describing patterns in atomic properties across the periodic table.

Data Presentation: Periodic Trends
The following table summarizes the key periodic trends that are essential for the MCAT. These

trends are crucial for predicting the behavior and reactivity of elements.[1][2][3][4][5]
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Trend
Across a Period
(Left to Right)

Down a Group (Top
to Bottom)

Rationale

Atomic Radius Decreases Increases

Across a period,

increasing nuclear

charge pulls electrons

closer. Down a group,

the addition of

electron shells

increases the radius.

[4][5]

Ionization Energy Increases Decreases

It becomes harder to

remove an electron as

the nuclear charge

increases across a

period. Down a group,

the outermost electron

is further from the

nucleus and more

easily removed.[1][3]

[4][5]

Electronegativity Increases Decreases

Atoms with a stronger

pull on bonding

electrons are found

towards the right of a

period. Down a group,

increased atomic size

reduces the nucleus's

ability to attract

bonding electrons.[1]

[2][3]

Electron Affinity Generally Increases Generally Decreases Atoms on the right

side of the periodic

table more readily

accept an electron.

This trend is less
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consistent than the

others.

Metallic Character Decreases Increases

Elements on the left of

the periodic table are

more likely to lose

electrons and exhibit

metallic properties.

Chemical Bonding and Interactions
The nature of chemical bonds dictates the structure and properties of molecules. The MCAT
emphasizes understanding ionic and covalent bonds, Lewis structures, and molecular

geometry (VSEPR theory).

Chemical Reactions and Stoichiometry
This area focuses on the quantitative relationships in chemical reactions. Mastery of concepts

like the mole, balancing chemical equations (including redox reactions), and determining

limiting reactants and theoretical yields is critical.

Thermodynamics and Energetics
Thermodynamics governs the energy changes that accompany chemical and physical

transformations. Key concepts include the laws of thermodynamics, enthalpy (ΔH), entropy

(ΔS), and Gibbs free energy (ΔG).

Data Presentation: Standard Thermodynamic Data
The following table provides standard thermodynamic values for selected substances at 25°C.

[6][7][8][9][10]
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Substance Formula State
ΔH°f
(kJ/mol)

ΔS°
(J/mol·K)

ΔG°f
(kJ/mol)

Water H₂O (l) -285.8 69.9 -237.1

Carbon

Dioxide
CO₂ (g) -393.5 213.8 -394.4

Methane CH₄ (g) -74.8 186.3 -50.8

Ammonia NH₃ (g) -46.1 192.8 -16.5

Glucose C₆H₁₂O₆ (s) -1274.5 212.1 -910.4

Visualization: Gibbs Free Energy Relationship
The relationship between Gibbs free energy, enthalpy, and entropy determines the spontaneity

of a reaction. This relationship is described by the equation: ΔG = ΔH - TΔS.[11][12]
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ΔG
Gibbs Free Energy Reaction Spontaneity

determines

ΔH
Enthalpy

-

TΔS
Temperature & Entropy

+

System at Equilibrium

Stress Applied
(Change in Concentration, Pressure, or Temperature)

Change in Concentration Change in Pressure
(for gaseous systems) Change in Temperature

Equilibrium Shifts to
Counteract the Stress

New Equilibrium is Established

Shifts to consume added substance
or produce removed substance

Shifts to the side with
fewer moles of gas (if pressure increases)

Shifts in endothermic direction (if temp increases)
or exothermic direction (if temp decreases)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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